Cas no 139058-29-0 (Benzoic acid, 3-(3-methyl-2-butenyl)-4-[(trifluoroacetyl)amino]-)

• Product Name: Benzoic acid, 3-(3-methyl-2-butenyl)-4-[(trifluoroacetyl)amino]-
• CAS No: 139058-29-0
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 1259095
• Update Time: 2024-08-03

Benzoic acid, 3-(3-methyl-2-butenyl)-4-[(trifluoroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-methyl-2-butenyl)-4-[(trifluoroacetyl)amino]-
• Benzoic acid, 3-(3-methyl-2-buten-1-yl)-4-[(2,2,2-trifluoroacetyl)amino]-

• Inchi： 1S/C14H14F3NO3/c1-8(2)3-4-9-7-10(12(19)20)5-6-11(9)18-13(21)14(15,16)17/h3,5-7H,4H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： NSLSKAAAHJAJFI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(C(F)(F)F)=O)C(C/C=C(/C)\C)=C1

Computed Properties

• Exact Mass: 301.09262

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 420.1±45.0 °C(Predicted)
• PSA: 66.4
• pka: 4.15±0.10(Predicted)